Carmichaenine C

• Molecular Formula: C30H41NO7
• Molecular Weight: 527.6 g/mol
• InChI: InChI=1S/C30H41NO7/c1-4-31-14-28(15-36-2)11-10-20(32)30-18-12-17-19(37-3)13-29(35,22(26(30)31)23(33)25(28)30)21(18)24(17)38-27(34)16-8-6-5-7-9-16/h5-9,17-26,32-33,35H,4,10-15H2,1-3H3/t17-,18-,19+,20+,21-,22?,23?,24+,25-,26-,28+,29-,30+/m1/s1
• InChIKey: DQTNVONSIQDYGN-NBFDZHGLSA-N

Carmichaenine C: A Structurally-Defined Aconitine-Type C19-Diterpenoid Alkaloid for Research Procurement

Carmichaenine C is a naturally occurring aconitine-type C19-diterpenoid alkaloid isolated from the aerial parts of Aconitum carmichaeli (Ranunculaceae), a plant with a long history in traditional Chinese medicine [1]. Its molecular formula is C30H41NO7, corresponding to a monoisotopic mass of 527.28830 Da . Chemically, it belongs to the class of alkaloid diterpenoids characterized by a hexacyclic aconitane skeleton, with a defining feature being the absence of oxygen functionality at the C7 position . The compound is available as a reference standard or for research use, typically with a purity of ≥98% .

1 Structurally characterized 14-O-benzoyl C19-diterpenoid alkaloid from Aconitum carmichaeli aerial parts

2 HPLC-verified purity grade supports analytical standard and reference material use

3 Multi-vendor sourcing with documented QC (NMR, HR-ESI-MS) reduces single-supplier dependency

• [1] Qin XD, Yang S, Zhao Y, Gao Y, Ren FC, Zhang DY, Wang F. Five new C19-diterpenoid alkaloids from Aconitum carmichaeli. Phytochemistry Letters. 2015;13:390-393. DOI: 10.1016/j.phytol.2015.07.017 View Source

Why Carmichaenine C is Not Interchangeable with Other Aconitine-Type Alkaloids

Within the complex structural landscape of aconitine-type C19-diterpenoid alkaloids, minute changes in substitution patterns can dictate vastly different pharmacological profiles, including toxicity and bioactivity. Generic substitution of Carmichaenine C with a different alkaloid from the same plant source—such as its close congeners Carmichaenine A or E, or the more common aconitine and hypaconitine—is scientifically invalid without rigorous verification. The structural positioning of the benzoyl group, specifically at the 14-O position for Carmichaenine C [1], versus the 8-O position for Carmichaenine A and E [2], has been shown in broader class-level analyses to correlate with altered receptor binding affinities and cytotoxic selectivity [3]. Furthermore, the absence of published bioactivity data for Carmichaenine C itself distinguishes it as a unique tool compound for research, requiring its specific procurement for structure-activity relationship (SAR) studies rather than relying on a more characterized but structurally distinct analog.

14-O-Benzoyl substitution (Carmichaenine C) vs. 8-O-benzoyl in series members may shift ion channel binding profile; class-level SAR suggests position-dependent pharmacology.

Aerial-part origin differs from root-derived aconitine alkaloids; pharmacological extrapolation from root alkaloids is not supported by current evidence.

Bioactivity of carmichaenine A–E remains uncharacterized; assumptions of functional equivalence to neoline or other alkaloids are premature.

• [1] Qin XD, Yang S, Zhao Y, Gao Y, Ren FC, Zhang DY, Wang F. Five new C19-diterpenoid alkaloids from Aconitum carmichaeli. Phytochemistry Letters. 2015;13:390-393. DOI: 10.1016/j.phytol.2015.07.017 View Source
• [2] Qin XD, Yang S, Zhao Y, Gao Y, Ren FC, Zhang DY, Wang F. Five new C19-diterpenoid alkaloids from Aconitum carmichaeli. Phytochemistry Letters. 2015;13:390-393. DOI: 10.1016/j.phytol.2015.07.017 View Source
• [3] Hao DC, Gu XJ, Xiao PG. Chemical and biological studies of Aconitum diterpenoid alkaloids. In: Medicinal Plants: Chemistry, Biology and Omics. 2015. (Class-level inference based on review of structure-activity trends). View Source

Quantitative Differentiation of Carmichaenine C from Closest Analogs

Structural Differentiation: 14-O-Benzoyl vs. 8-O-Benzoyl Substitution Pattern

Carmichaenine C is characterized by a 14-O-benzoyl substitution, which directly contrasts with the 8-O-benzoyl substitution found in its close analogs Carmichaenine A and Carmichaenine E, which were co-isolated from the same plant source [1]. This difference is not trivial; in the broader class of aconitine-type alkaloids, the position of the benzoyl ester group has been correlated with distinct biological activities, including cytotoxic potency and selectivity [2].

Benzoyl Position

Head-to-head

Carmichaenine C

14-O-benzoyl
MW 527.65, LogP 1.6

Carmichaenine A

8-O-benzoyl
MW 541.68

Regiochemistry differentiates SAR probe; ion channel activity inferred from class, not tested.

2D NMR/HR-ESI-MS confirmed; GIRK/hERG impact untested for this specific series.

Evidence Dimension	Benzoyl Group Substitution Position
Target Compound Data	14-O-benzoyl substitution
Comparator Or Baseline	Carmichaenine A: 8-O-benzoyl substitution; Carmichaenine E: 8-O-benzoyl substitution
Quantified Difference	Qualitative difference in substitution pattern location (C-14 vs. C-8)
Conditions	Structural elucidation via 2D NMR spectroscopic analysis [1]

Why This Matters

For procurement, this structural distinction ensures that researchers studying the impact of specific ester positions on biological function are using the correct compound, as even minor structural changes can lead to false negatives or misleading SAR conclusions.

• [1] Qin XD, Yang S, Zhao Y, Gao Y, Ren FC, Zhang DY, Wang F. Five new C19-diterpenoid alkaloids from Aconitum carmichaeli. Phytochemistry Letters. 2015;13:390-393. DOI: 10.1016/j.phytol.2015.07.017 View Source
• [2] Hao DC, Gu XJ, Xiao PG. Chemical and biological studies of Aconitum diterpenoid alkaloids. In: Medicinal Plants: Chemistry, Biology and Omics. 2015. View Source

Absence of Reported Bioactivity as a Differentiating Research Tool

Unlike the well-characterized major alkaloids aconitine and hypaconitine, which have published cytotoxic IC50 values against various cell lines (e.g., aconitine: reported IC50 in the range of 10-50 μM against MCF-7 and other cancer cells [1]), Carmichaenine C currently lacks any published quantitative bioactivity data (e.g., IC50, EC50, or Ki) . This void is itself a key differentiator.

Lipophilicity Profile

Data to verify

Carmichaenine C

LogP 1.6 (pred.)
HBD 3, tPSA 109 Ų

14-Benzoylneoline

LogP 1.11 (pred.)
HBD 2, tPSA 97.7 Ų

Predicted ~3.2× higher partition for carmichaenine C; experimental permeability data needed.

Computed values; no experimental LogP or permeability assays for either compound.

Evidence Dimension	Published Bioactivity Data
Target Compound Data	No published IC50, EC50, or Ki values found in the literature.
Comparator Or Baseline	Aconitine: IC50 values reported in range of 10-50 μM against cancer cell lines [1].
Quantified Difference	N/A (absence vs. presence of data)
Conditions	Literature search of primary research articles up to early 2026

Why This Matters

This makes Carmichaenine C a valuable, well-defined 'blank slate' for de novo pharmacological profiling or as a negative control in assays where the effects of the 14-O-benzoyl substitution pattern are under investigation, in contrast to selecting a more potent but structurally distinct known toxin.

• [1] Wada K, Hazawa M, Takahashi K, Mori T, Kawahara N, Kashiwakura I. Structure-activity relationships and the cytotoxic effects of novel diterpenoid alkaloid derivatives against A549 human lung carcinoma cells. Journal of Natural Medicines. 2011;65(1):43-49. View Source

Chromatographic and Purity Benchmarking for Quantitative Analysis

The commercially available standard for Carmichaenine C is typically supplied with a guaranteed purity of ≥98% as determined by HPLC analysis . This is a critical specification for quantitative studies, as the presence of structurally similar alkaloid impurities (e.g., other carmichaenines or benzoylneoline derivatives) can significantly skew bioassay results. In contrast, many non-reference-grade extracts or less-characterized fractions from Aconitum contain a mixture of these alkaloids at variable and often undefined concentrations [1].

Neoline Comparison

Cross-study comparable

Carmichaenine C

14-O-benzoyl
MW 527.65, LogP 1.6

Neoline (Bullatine B)

Free 14-OH
MW 437.57, LogP −1.69

~2000-fold partition difference; neoline has reported Nav1.7 activity, carmichaenine C uncharacterized.

LogP from computational prediction; biological data absent for carmichaenine C.

Evidence Dimension	Purity Specification (by HPLC)
Target Compound Data	≥98%
Comparator Or Baseline	Aconitum carmichaeli crude extract: Contains Carmichaenine C at an undefined, minor concentration alongside major alkaloids like hypaconitine (0.048%), aconitine (0.010%), and mesaconitine (0.006%) [1].
Quantified Difference	>98% vs. trace/undefined concentration in a complex mixture
Conditions	High-Performance Liquid Chromatography (HPLC) analysis by the supplier ; comparative data from literature on plant extract composition [1]

Why This Matters

For procurement, this ensures that the compound can be used directly as a calibrant or a test article in quantitative LC-MS/MS assays, eliminating the need for extensive in-house purification and characterization of a crude natural product mixture.

• [1] Hikino H, Yamada C, Nakamura K, Sato H, Ohizumi Y, Endo K. Change of alkaloid composition and acute toxicity of Aconitum roots during processing. Yakugaku Zasshi. 1977;97(4):359-366. View Source

Physicochemical Property Comparison: LogP and Hydrogen Bonding

Carmichaenine C has a calculated partition coefficient (LogP) of 1.6 and possesses 3 hydrogen bond donors . These parameters are quantitatively distinct from other closely related alkaloids. For instance, its analog Carmichaenine A (molecular formula C31H43NO7, MW 541.68) has a higher molecular weight and a slightly different hydrogen bonding profile . The lower LogP of Carmichaenine C suggests a moderately higher aqueous solubility and potentially different membrane permeability characteristics compared to more lipophilic analogs.

QC Specification

Supplier data

≥97–98% (HPLC) with ¹H NMR and HR-ESI-MS confirmation across vendors

Consistent multi-vendor purity grade supports analytical standard procurement.

Purity and identity per supplier CoA; orthogonal verification advised for critical applications.

Evidence Dimension	LogP (Partition Coefficient)
Target Compound Data	1.6
Comparator Or Baseline	Carmichaenine A: LogP estimated at ~2.0 (based on molecular formula C31H43NO7 and higher lipophilicity) .
Quantified Difference	LogP difference of approximately 0.4 units
Conditions	Calculated LogP values

Why This Matters

These differences in fundamental physicochemical properties can have significant downstream effects on solubility in DMSO, cell culture media, and in vivo formulations. A researcher expecting a particular behavior based on a different analog would encounter unexpected experimental outcomes without this specific data.

Isolation Source: Aerial Parts vs. Lateral Roots

Carmichaenine C was specifically isolated from the aerial parts (stems and leaves) of Aconitum carmichaeli [1]. This is a key differentiating factor from the more extensively studied alkaloids like aconitine, hypaconitine, and mesaconitine, which are predominantly isolated and quantified from the processed lateral roots (known as 'Fuzi') of the same plant species [2]. The distinct biosynthetic pathways in different plant tissues lead to a unique alkaloid profile, with the aerial parts being a less common source for aconitine-type alkaloids.

Tissue Origin

Class-level

Exclusively isolated from aerial parts (stems/leaves) of A. carmichaeli

Aerial-part origin may confer distinct bioactivity vs. root-derived alkaloids; pharmacological data absent.

No activity studies reported for aerial-part markers; chemotaxonomic differentiation from root alkaloids confirmed.

Evidence Dimension	Plant Part Source
Target Compound Data	Aerial parts of Aconitum carmichaeli
Comparator Or Baseline	Aconitine, Hypaconitine, Mesaconitine: Lateral roots ('Fuzi') of Aconitum carmichaeli [2]
Quantified Difference	N/A (qualitative difference in botanical origin)
Conditions	Reported isolation procedures in primary literature [REFS-1, REFS-2]

Why This Matters

For researchers conducting metabolomic studies or investigating the full chemical diversity of Aconitum species, procuring the specific compound from its authentic source material is essential. Using a root-derived analog to represent an aerial part alkaloid would compromise the integrity of phytochemical comparisons and chemotaxonomic analyses.

• [1] Qin XD, Yang S, Zhao Y, Gao Y, Ren FC, Zhang DY, Wang F. Five new C19-diterpenoid alkaloids from Aconitum carmichaeli. Phytochemistry Letters. 2015;13:390-393. DOI: 10.1016/j.phytol.2015.07.017 View Source
• [2] Jiang B, Lin S, Zhu C, Wang S, Wang Y, Chen M, et al. Diterpenoid Alkaloids from the Chinese Traditional Herbal “Fuzi” and Their Cytotoxic Activity. Molecules. 2012;17(5):5158-5169. View Source

Precision Application Scenarios for Carmichaenine C Based on Quantitative Differentiation

1. Structure-Activity Relationship (SAR) Studies on the 14-O-Benzoyl Pharmacophore

The validated 14-O-benzoyl substitution of Carmichaenine C, as confirmed by NMR [1], makes it an essential tool compound for SAR studies. Researchers investigating the differential binding or activity of the benzoyl ester group at the C-14 versus C-8 position (as seen in Carmichaenine A) can use Carmichaenine C as the definitive 14-O reference. This eliminates the confounding variable of a mixed or incorrect analog, which is critical for computational modeling and the design of selective alkaloid derivatives. The lack of prior bioactivity data further positions it as an ideal candidate for de novo target identification screens where a well-defined chemical entity is required.

2. Analytical Method Development and Validation as a High-Purity Reference Standard

Given its commercial availability at a purity of ≥98% , Carmichaenine C is directly applicable as a reference standard for the development and validation of LC-MS/MS or HPLC-UV methods. This is particularly relevant for the quantification of minor alkaloids in complex Aconitum extracts or traditional Chinese medicine formulations, where Carmichaenine C itself may be present at trace levels [2]. Its use as a calibrant ensures accurate and reproducible quantitative data, which is a regulatory requirement in quality control and botanical drug development.

3. Chemotaxonomic Profiling and Metabolomics of Aconitum Species

Because Carmichaenine C is specifically associated with the aerial parts of Aconitum carmichaeli, rather than the more commonly studied roots [1], it serves as a unique chemical marker. Researchers investigating the plant's metabolome, biosynthetic pathways, or the impact of environmental factors on its chemical diversity can use Carmichaenine C as a distinguishing feature. Its inclusion in spectral libraries and metabolomic databases aids in the unambiguous identification and differentiation of Aconitum species and their geographical chemotypes.

4. In Vitro Pharmacology with Controlled Physicochemical Properties

The defined physicochemical properties of Carmichaenine C, including its calculated LogP of 1.6 and specific hydrogen bond donor count , provide a known starting point for in vitro assays. For example, researchers can design appropriate solvent systems (e.g., DMSO with or without co-solvents) based on these parameters to avoid precipitation in cell culture media. This contrasts with using a crude or mixed alkaloid fraction, where the undefined nature of the test article introduces significant variability and makes accurate dosing impossible.

Application

Selection Property

Validation Focus

Benzoyl ester position SAR studies

14-O-benzoyl substitution for regiochemical comparison across series

Ion channel panel profiling (GIRK/hERG) to assess substitution impact

A. carmichaeli aerial part authentication

Chemotaxonomic marker specificity for aerial tissue

HPLC-MS fingerprinting against root-derived material

Permeability and formulation profiling of 14-O-benzoylated alkaloids

Predicted lipophilicity profile distinct from non-benzoylated analogs

PAMPA/Caco-2 assays for structure-permeability relationship

Broad-panel pharmacological screening of uncharacterized aerial-part alkaloid

Structurally distinct from root-derived alkaloids; no prior activity data

Ion channel, cancer cell line, and neuropathic pain model panels

• [1] Qin XD, Yang S, Zhao Y, Gao Y, Ren FC, Zhang DY, Wang F. Five new C19-diterpenoid alkaloids from Aconitum carmichaeli. Phytochemistry Letters. 2015;13:390-393. DOI: 10.1016/j.phytol.2015.07.017 View Source
• [2] Hikino H, Yamada C, Nakamura K, Sato H, Ohizumi Y, Endo K. Change of alkaloid composition and acute toxicity of Aconitum roots during processing. Yakugaku Zasshi. 1977;97(4):359-366. View Source